Cas no 1423744-77-7 (N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide)
N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26575300
- N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide
- AKOS033372705
- Z1477464839
- 1423744-77-7
-
- Inchi: 1S/C17H24N2O3/c1-4-16(20)18-10-9-17(21)19-11-12-22-15-7-5-14(6-8-15)13(2)3/h4-8,13H,1,9-12H2,2-3H3,(H,18,20)(H,19,21)
- InChI Key: UARUWUHGMUPKON-UHFFFAOYSA-N
- SMILES: O(CCNC(CCNC(C=C)=O)=O)C1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 304.17869263g/mol
- Monoisotopic Mass: 304.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.4Ų
N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575300-0.05g |
N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide |
1423744-77-7 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide
Professional Introduction to Compound with CAS No. 1423744-77-7 and Product Name: N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide
This compound, identified by the CAS number 1423744-77-7, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. The product name, N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide, provides a detailed structural insight into its chemical composition, highlighting its complex and multifaceted nature. This introduction aims to explore the compound's properties, potential applications, and its relevance in contemporary scientific research.
The molecular structure of this compound features a prop-2-enamide core, which is a key functional group known for its versatility in drug design. The presence of multiple substituents, including a phenoxy ethyl chain and a carbamoyl group, enhances its reactivity and interaction with biological targets. Such structural features are crucial in determining the compound's pharmacological profile and its potential therapeutic effects.
Recent advancements in medicinal chemistry have emphasized the importance of designing molecules with precise targeting capabilities. The compound in question exhibits promising characteristics that make it suitable for further investigation in various therapeutic areas. Its unique structural motifs suggest potential applications in the treatment of inflammatory diseases, neurological disorders, and other conditions where molecular modulation is required.
One of the most intriguing aspects of this compound is its ability to interact with biological receptors and enzymes. The phenoxy ethyl moiety, in particular, has been shown to exhibit strong binding affinity to certain protein targets, making it a valuable scaffold for drug discovery. Researchers have been exploring derivatives of this compound to optimize its pharmacokinetic properties and enhance its efficacy.
In vitro studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in disease progression. For instance, preliminary data suggest that modified versions of this molecule may inhibit the activity of enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the growing interest in developing targeted therapies for chronic diseases.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The synthesis route also highlights the importance of chirality in determining the biological activity of the final product.
As research continues to evolve, the applications of this compound are likely to expand. The development of new synthetic methodologies and computational tools for molecular design will further enhance our ability to modify and optimize its properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic outcomes.
The compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it a valuable tool for studying fundamental biological processes and developing new diagnostic assays. By understanding how this molecule interacts with biological systems, researchers can gain insights into disease mechanisms and identify new therapeutic targets.
The future of this compound lies in its adaptability and versatility. As new research emerges, scientists will continue to explore its potential in various contexts, from academic studies to industrial applications. The ongoing development of novel derivatives and analogs promises to unlock new possibilities and advance our understanding of molecular interactions.
In conclusion, the compound with CAS number 1423744-77-7 represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional nature make it a promising candidate for further research and development. With continued investigation and innovation, this molecule has the potential to contribute to breakthroughs in medicine and biotechnology.
1423744-77-7 (N-[2-({2-[4-(propan-2-yl)phenoxy]ethyl}carbamoyl)ethyl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)